Cas no 326897-98-7 (Ethanone,2,2,2-trifluoro-1-(3-hydroxyphenyl)-)

• Product Name: Ethanone,2,2,2-trifluoro-1-(3-hydroxyphenyl)-
• CAS No: 326897-98-7
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• MDL: MFCD13172697
• CID: 301576
• PubChem ID: 18546432
• Update Time: 2025-05-22

Ethanone,2,2,2-trifluoro-1-(3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(3-hydroxyphenyl)-
• Ethanone, 2,2,2-trifluoro-1-(3-hydroxyphenyl)- (9CI)
• 2,2,2-trifluoro-1-(3-hydroxyphenyl)ethanone
• 2,2,2-Trifluoro-1-(3-hydroxy-phenyl)-ethanone
• SCHEMBL6263144
• 2,2,2-TRIFLUORO-1-(3-HYDROXYPHENYL)-ETHANONE
• LNYWVDNVAYCGHQ-UHFFFAOYSA-N
• DTXSID80594992
• 326897-98-7
• 2,2,2-Trifluoro-1-(3-hydroxyphenyl)ethan-1-one

• MDL： MFCD13172697
• Inchi： 1S/C8H5F3O2/c9-8(10,11)7(13)5-2-1-3-6(12)4-5/h1-4,12H
• InChI Key： LNYWVDNVAYCGHQ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1)O)=O)(F)F

Computed Properties

• Exact Mass: 190.02415
• Monoisotopic Mass: 190.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,2,2,2-trifluoro-1-(3-hydroxyphenyl)-

Comprehensive Overview of Ethanone,2,2,2-trifluoro-1-(3-hydroxyphenyl)- (CAS No. 326897-98-7)

Ethanone,2,2,2-trifluoro-1-(3-hydroxyphenyl)- (CAS No. 326897-98-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of trifluoromethyl ketones, which are known for their stability and reactivity in various chemical reactions. The presence of both a hydroxyphenyl group and a trifluoroacetyl moiety makes this compound particularly interesting for researchers in the fields of medicinal chemistry, materials science, and agrochemicals.

One of the key reasons for the growing interest in Ethanone,2,2,2-trifluoro-1-(3-hydroxyphenyl)- is its potential role in the development of novel pharmaceutical intermediates. The compound's structure allows it to act as a building block for more complex molecules, which could be used in drug discovery. Recent studies have highlighted its utility in synthesizing bioactive compounds, particularly those targeting neurological and inflammatory conditions. This aligns with current trends in the pharmaceutical industry, where there is a high demand for efficient synthetic pathways and sustainable chemistry practices.

In addition to its pharmaceutical applications, Ethanone,2,2,2-trifluoro-1-(3-hydroxyphenyl)- has also been explored for its use in advanced materials. The trifluoromethyl group is known to enhance the thermal and chemical stability of polymers, making this compound a candidate for high-performance coatings and adhesives. Researchers are particularly interested in its potential to improve the durability of materials used in renewable energy technologies, such as solar panels and batteries. This ties into the broader societal focus on sustainability and green chemistry, which are hot topics in both academic and industrial circles.

Another area where Ethanone,2,2,2-trifluoro-1-(3-hydroxyphenyl)- shows promise is in agrochemical research. The compound's unique structure could be leveraged to develop new pesticides or herbicides with improved efficacy and environmental profiles. Given the increasing global emphasis on food security and sustainable agriculture, this application is particularly timely. Farmers and agronomists are constantly seeking innovative solutions to protect crops while minimizing ecological impact, and compounds like this could play a pivotal role in meeting those challenges.

From a synthetic chemistry perspective, Ethanone,2,2,2-trifluoro-1-(3-hydroxyphenyl)- offers several advantages. Its trifluoromethyl group is highly electronegative, which can influence the reactivity of adjacent functional groups. This property is valuable for designing catalysts and ligands used in asymmetric synthesis, a field that has seen rapid growth due to its importance in producing enantiomerically pure compounds. The compound's versatility makes it a subject of ongoing research, with scientists exploring new ways to harness its potential in organic synthesis.

Safety and handling of Ethanone,2,2,2-trifluoro-1-(3-hydroxyphenyl)- are also critical considerations for researchers and industrial users. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas. The compound's stability under normal conditions makes it relatively easy to handle, but as with any chemical, caution is advised to prevent accidental exposure.

In conclusion, Ethanone,2,2,2-trifluoro-1-(3-hydroxyphenyl)- (CAS No. 326897-98-7) is a multifaceted compound with wide-ranging applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to address some of today's most pressing challenges, from drug discovery to sustainable energy. As scientific advancements continue, this compound is likely to remain at the forefront of innovation in these fields.